![molecular formula C9H9NS B2698410 3-[(Methylsulfanyl)methyl]benzonitrile CAS No. 233772-14-0](/img/structure/B2698410.png)
3-[(Methylsulfanyl)methyl]benzonitrile
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Overview
Description
3-[(Methylsulfanyl)methyl]benzonitrile is a chemical compound with the molecular formula C9H9NS . It has a molecular weight of 163.24 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9NS/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,7H2,1H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Synthesis and Chemical Reactions
Radical Relay Strategy in Organic Synthesis : A radical relay strategy has been developed for generating 3-(methylsulfonyl)benzo[b]thiophenes through a reaction involving methyl(2-alkynylphenyl)sulfanes. This process highlights the use of a photocatalyst under visible light irradiation, showcasing an innovative method for introducing methylsulfonyl-containing compounds in organic synthesis (Gong et al., 2019).
Ionic Liquids in Green Chemistry : The application of an ionic liquid as a solvent and catalyst for the Knoevenagel condensation between benzaldehyde and malononitrile demonstrates an environmentally friendly approach in chemical reactions. This experiment is particularly relevant for undergraduate organic chemistry classes, promoting the principles of green chemistry (Verdía et al., 2017).
Material Science and Catalysis
Catalytic Systems for Organic Synthesis : The synthesis of benzimidazoles at room temperature using sulfonic acid-functionalized imidazolium salts/FeCl3 as a novel and highly efficient catalytic system highlights the potential of these materials in facilitating complex organic reactions (Khazaei et al., 2011).
Safety and Hazards
properties
IUPAC Name |
3-(methylsulfanylmethyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NS/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALJZQQBHCBGNPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1=CC(=CC=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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